Cas no 2228290-29-5 (3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine)

• Product Name: 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine
• CAS No: 2228290-29-5
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5937510
• PubChem ID: 165784820
• Update Time: 2025-06-15

3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine
• 2228290-29-5
• EN300-1730375

• Inchi： 1S/C11H17N3/c1-2-14-9-11(8-13-14)6-10-4-3-5-12-7-10/h2,8-10,12H,1,3-7H2
• InChI Key： HDOPHWWJCSWSOZ-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=NN(C=C)C=2)C1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.8Ų

Additional information on 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine

Professional Introduction to Compound with CAS No. 2228290-29-5 and Product Name: 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine

The compound with the CAS number 2228290-29-5 and the product name 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a piperidine ring linked to an ethenyl-substituted pyrazole moiety, which confers distinct pharmacological properties and reactivity profiles.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those incorporating piperidine and pyrazole scaffolds. These motifs are widely recognized for their ability to modulate biological pathways and interact with target proteins. The presence of the 1-ethenyl-1H-pyrazol-4-yl group in 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine introduces a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological activities. This flexibility has made it a valuable scaffold for researchers exploring novel therapeutic agents.

In the context of contemporary pharmaceutical research, the compound has been investigated for its potential role in addressing various neurological and cardiovascular disorders. The piperidine ring is known to enhance binding affinity to certain receptors, while the pyrazole moiety contributes to metabolic stability and bioavailability. These characteristics make 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine a promising candidate for further development into clinical candidates.

One of the most compelling aspects of this compound is its potential as a lead molecule in the synthesis of small-molecule inhibitors. The ethenyl group provides a site for functionalization, allowing chemists to explore diverse chemical space. This has led to several innovative synthetic strategies aimed at optimizing the compound's pharmacokinetic properties. For instance, modifications at the pyrazole ring have been shown to influence receptor selectivity, while alterations at the piperidine nitrogen can enhance solubility and permeability.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine. Advanced modeling techniques have been employed to predict binding interactions and optimize molecular design. These approaches have not only streamlined drug discovery but also provided insights into the structural determinants of biological activity. As a result, researchers are now better equipped to design molecules that exhibit high efficacy and minimal side effects.

Furthermore, the compound's structural features make it an attractive candidate for exploring novel drug mechanisms. The combination of piperidine and pyrazole moieties offers a unique opportunity to develop therapeutics that target multiple pathways simultaneously. This multitargeting strategy has gained traction in recent years due to its ability to address complex diseases more effectively than single-target agents. Preliminary studies suggest that derivatives of 3-[(1-ethenyl-1H-pyrazol-4-yl)methyl]piperidine may exhibit dual activity against both neurological and cardiovascular targets, opening up new avenues for therapeutic intervention.

The synthesis of this compound also underscores advancements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks. These methods have not only improved yield but also reduced the environmental impact of drug synthesis. As sustainability becomes an increasingly important consideration in pharmaceutical development, innovations like these are crucial for ensuring that future therapeutics are both effective and environmentally friendly.

In conclusion, 3-[(1-ethenyl-1H-pyrazol-4-ylmethyl)piperidine (CAS No. 2228290-29) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its potential applications in drug development, make it a compelling subject for further investigation. As research continues to uncover new therapeutic possibilities, compounds like this will play an essential role in shaping the future of medicine.